Ethyl 3-oxo-3-[4-(propan-2-yl)phenyl]propanoate

• IUPAC Name: ethyl 3-oxo-3-(4-propan-2-ylphenyl)propanoate
• InChI: InChI=1S/C14H18O3/c1-4-17-14(16)9-13(15)12-7-5-11(6-8-12)10(2)3/h5-8,10H,4,9H2,1-3H3
• InChI Key: FQZYAOSIMPAQNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CC=C(C=C1)C(C)C
• Molecular Formula: C14H18O3
• DSSTOX Substance ID: DTXSID50374809
• Molecular Weight: 234.29 g/mol
• CAS RN: 54957-66-3

Description

Ethyl 3-oxo-3-[4-(propan-2-yl)phenyl]propanoate, also known as IPPP, is a synthetic compound that belongs to the class of ketones. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.

Scientific Research Applications

Ethyl 3-oxo-3-(pyridin-2-yl)propanoate

Ethyl (S)-3-hydroxy-3-(2-thienyl) propanoate

• Results: The reductase activity of ChKRED12 towards other substrates with 3-oxoacyl structure were confirmed with excellent stereoselectivity (>99% enantiomeric excess) in most cases.

N-methyl-3-oxo-3-(thiophen-2-yl)propanamide

• Method of Application: Whole cells of Rhodotorula glutinis reduced N-methyl-3-oxo-3-(thiophen-2-yl)propanamide at 30 g/l to (S)-N-methyl-3-hydroxy-3-(2-thienyl)propionamide, an intermediate in the production of (S)-duloxetine, in 48 h. The reaction had excellent enantioselectivity (single enantiomer, >99.5% enantiomeric excess [ee]) with a >95% conversion.
• Results: The production of the duloxetine intermediates, (S)-ethyl 3-hydroxy-3-(thiophen-2-yl)propanoate and (S)-3-chloro-1-(thiophen-2-yl)propan-1-ol, was achieved with an ee of 98%.

Imidazole Containing Compounds

• Application: The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Synthesis routes and methods

Procedure details

Sodium hydride (2.4 grams) and 4.5 grams of dimethyl carbonate are suspended in 150 ml of ether. 8.1 grams of p-isopropylacetophenone is gradually dropped thereinto under heating to reflux, then a small amount of ethanol is added thereto, heated to reflux for one hour, cooled, and the reaction is stopped by the addition of 20 ml of ethanol. The mixture is poured into ice water and extracted with ether. The ether extracts are combined, washed with water, dried with anhydrous magnesium sulfate and ether is evaporated therefrom. The resulting oil is purified by distillting in vacuo to give 6.5 grams of colorless oily product, b.p. 80° C./5 mmHg.